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Compound of Interest

Compound Name:
1-(3-Acetamidophenyl)-5-

mercaptotetrazole

Cat. No.: B086221 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and regulatory compliance.

This guide provides essential, immediate safety and logistical information for the proper

disposal of 1-(3-Acetamidophenyl)-5-mercaptotetrazole, ensuring the protection of both

laboratory personnel and the environment.

Key Safety and Hazard Information
1-(3-Acetamidophenyl)-5-mercaptotetrazole is a flammable solid that may cause an

explosion upon heating.[1][2][3] Adherence to appropriate safety protocols is therefore critical.

The following table summarizes key hazard and physical property data.
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Property Value Source

Physical State
White to light yellow crystalline

powder
[2][4]

Molecular Formula C9H9N5OS [4]

Molecular Weight 235.27 g/mol [4]

Melting Point 185 - 187 °C [4]

Flash Point 124 °C / 255.2 °F [5]

GHS Hazard Statements

H228: Flammable solidH240:

Heating may cause an

explosion

[1][2][3]

GHS Precautionary

Statements

P210: Keep away from heat,

hot surfaces, sparks, open

flames and other ignition

sources. No smoking.P240:

Ground and bond container

and receiving equipment.P280:

Wear protective gloves/

protective clothing/ eye

protection/ face

protection.P501: Dispose of

contents/ container to an

approved waste disposal plant.

[1][2][3]

Procedural Steps for Proper Disposal
The following step-by-step procedure should be followed for the safe disposal of 1-(3-
Acetamidophenyl)-5-mercaptotetrazole and its contaminated containers.

1. Personal Protective Equipment (PPE) and Handling Precautions:

Eye and Face Protection: Wear chemical safety goggles or a face shield as described by

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[5]
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Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[5]

Respiratory Protection: Under normal use conditions with adequate ventilation, no

respiratory protection is typically needed.[5] If dust formation is likely, use a particle filter

respirator.

General Handling: Avoid contact with skin, eyes, and clothing.[5] Do not breathe vapors or

dust.[3] Ensure adequate ventilation.[3][5] Keep the substance away from heat, sparks, open

flames, and hot surfaces.[1][2][3] Ground and bond containers and receiving equipment to

prevent static discharge.[1][2]

2. Spill Management:

In the event of a spill, immediately evacuate the area.

For non-emergency personnel, avoid substance contact and do not breathe in dust or

vapors.[3]

Ensure adequate ventilation.[3]

Carefully sweep up the spilled solid, avoiding dust formation, and shovel it into a suitable,

labeled container for disposal.[5]

3. Disposal of Unused Chemical and Contaminated Containers:

Waste Classification: Unused 1-(3-Acetamidophenyl)-5-mercaptotetrazole and its

containers should be treated as hazardous waste.

Container Management: Do not reuse empty containers. Tightly close the container and label

it clearly as "Hazardous Waste: 1-(3-Acetamidophenyl)-5-mercaptotetrazole".

Final Disposal: Dispose of the contents and the container at an approved waste disposal

plant.[3] This should be done in accordance with all applicable federal, state, and local

environmental regulations. Do not release the chemical into the environment.[5]

Experimental Protocols
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The provided search results do not contain detailed experimental protocols for the chemical

neutralization or deactivation of 1-(3-Acetamidophenyl)-5-mercaptotetrazole. The standard

and recommended procedure is disposal through a licensed hazardous waste management

company.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 1-(3-
Acetamidophenyl)-5-mercaptotetrazole.
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Preparation

Handling & Collection

Final Disposal

Start: Need to Dispose of
1-(3-Acetamidophenyl)-5-mercaptotetrazole

Don Appropriate PPE:
- Safety Goggles

- Gloves
- Lab Coat

Collect Waste Chemical and
Contaminated Materials

Place in a Labeled, Sealed,
and Compatible Waste Container

Store in Designated
Hazardous Waste Area

Arrange for Pickup by an
Approved Waste Disposal Service

End: Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 1-(3-Acetamidophenyl)-5-mercaptotetrazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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